Cas no 138007-47-3 (Benzoic acid, 3-fluoro-4-hydroxy-, octyl ester)

• Product Name: Benzoic acid, 3-fluoro-4-hydroxy-, octyl ester
• CAS No: 138007-47-3
• MF: C₁₅H₂₁FO₃
• MW: 268.323848485947
• CID: 1248621
• Update Time: 2024-08-03

Benzoic acid, 3-fluoro-4-hydroxy-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-hydroxy-, octyl ester

• Inchi： 1S/C15H21FO3/c1-2-3-4-5-6-7-10-19-15(18)12-8-9-14(17)13(16)11-12/h8-9,11,17H,2-7,10H2,1H3
• InChI Key： IAFGQCSBAQSHFW-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCC)(=O)C1=CC=C(O)C(F)=C1

Computed Properties

• Exact Mass: 268.14753

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 365.3±27.0 °C(Predicted)
• PSA: 46.53
• pka: 7.01±0.20(Predicted)